Cas no 39161-60-9 (1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-1,6-dimethyl-)
39161-60-9 structure
Product Name:1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-1,6-dimethyl-
CAS No:39161-60-9
MF:C12H18N2
MW:190.284722805023
CID:318597
PubChem ID:142342
Update Time:2025-04-19
1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-1,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-1,6-dimethyl-
- 1,6-dimethyl-2,3,4,5-tetrahydro-1,6-benzodiazocine
- 39161-60-9
- DTXSID50192404
- 1,6-Benzodiazocine, 1,2,3,4,5,6-hexahydro-1,6-dimethyl-
-
- Inchi: 1S/C12H18N2/c1-13-9-5-6-10-14(2)12-8-4-3-7-11(12)13/h3-4,7-8H,5-6,9-10H2,1-2H3
- InChI Key: XPYGCAVFYFZUOO-UHFFFAOYSA-N
- SMILES: N1(C)C2C=CC=CC=2N(C)CCCC1
Computed Properties
- Exact Mass: 190.14714
- Monoisotopic Mass: 190.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 0.981
- Boiling Point: 299.7°C at 760 mmHg
- Flash Point: 127.1°C
- Refractive Index: 1.526
- PSA: 6.48
1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-1,6-dimethyl- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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